Cas no 2228143-20-0 (1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one
• CAS No: 2228143-20-0
• MF: C₁₁H₁₀ClFO
• MW: 212.647905826569
• CID: 6102444
• PubChem ID: 165634357
• Update Time: 2025-06-26

1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one
• 1-[1-(3-chloro-5-fluorophenyl)cyclopropyl]ethan-1-one
• 2228143-20-0
• EN300-1977244

• Inchi： 1S/C11H10ClFO/c1-7(14)11(2-3-11)8-4-9(12)6-10(13)5-8/h4-6H,2-3H2,1H3
• InChI Key： MISNHIPEMSGZIP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 212.0404208g/mol
• Monoisotopic Mass: 212.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one

Introduction to 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228143-20-0)

1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228143-20-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclopropyl ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one is C₁₃H₉ClF, and its molecular weight is approximately 235.66 g/mol. The compound's chemical structure consists of a cyclopropyl ring attached to an ethanone moiety, which is further substituted with a 3-chloro-5-fluorophenyl group. This arrangement of functional groups contributes to the compound's stability and reactivity, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been demonstrated through in vitro and in vivo studies.

In addition to its anti-inflammatory effects, 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one has also been investigated for its potential as an antimicrobial agent. Studies have shown that it possesses significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, which are urgently needed due to the growing problem of antibiotic resistance.

The pharmacokinetic properties of 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. In particular, the compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further development.

In terms of synthesis, 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one can be prepared through several synthetic routes. One common approach involves the reaction of 3-chloro-5-fluorobenzaldehyde with cyclopropylacetonitrile, followed by hydrolysis to form the desired ketone. This synthetic method is efficient and scalable, making it suitable for large-scale production in industrial settings.

The safety profile of 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 1-1-(3-chloro-5-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228143-20-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, contributing to the advancement of drug discovery and development.